Cas no 51148-67-5 (undec-10-en-1-yl 4-methylbenzene-1-sulfonate)
51148-67-5 structure
Product Name:undec-10-en-1-yl 4-methylbenzene-1-sulfonate
CAS No:51148-67-5
MF:C18H28O3S
MW:324.47812461853
MDL:MFCD26130569
CID:363120
PubChem ID:11141895
Update Time:2025-04-19
undec-10-en-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 10-Undecen-1-ol, 4-methylbenzenesulfonate
- 4-methylbenzenesulfonic acid,undec-10-en-1-ol
- undec-10-en-1-yl 4-methylbenzene-1-sulfonate
- 51148-67-5
- SCHEMBL4981194
- 10-undecenyl p-toluenesufonate
- EN300-24001725
- XIWBEXJOIRMPEK-UHFFFAOYSA-N
- AT37710
- UNDEC-10-EN-1-YL 4-METHYLBENZENESULFONATE
- 10-undecenyl p-toluenesulfonate
- 10-undecenyltosylate
- 10-Undecen-1-yl Tosylate
- AKOS016037475
-
- MDL: MFCD26130569
- Inchi: 1S/C18H28O3S/c1-3-4-5-6-7-8-9-10-11-16-21-22(19,20)18-14-12-17(2)13-15-18/h3,12-15H,1,4-11,16H2,2H3
- InChI Key: XIWBEXJOIRMPEK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCCCC=C
Computed Properties
- Exact Mass: 342.1866
- Monoisotopic Mass: 324.17591592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 74.6
undec-10-en-1-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24001725-0.05g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-24001725-0.1g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-24001725-0.25g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-24001725-0.5g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-24001725-1.0g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-24001725-2.5g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-24001725-5.0g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 5.0g |
$1614.0 | 2024-06-19 | |
| Enamine | EN300-24001725-10.0g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 95% | 10.0g |
$2393.0 | 2024-06-19 | |
| Enamine | EN300-24001725-1g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 1g |
$557.0 | 2023-09-15 | ||
| Enamine | EN300-24001725-5g |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate |
51148-67-5 | 5g |
$1614.0 | 2023-09-15 |
undec-10-en-1-yl 4-methylbenzene-1-sulfonate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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